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Compound of Interest

Compound Name:
6-Bromo-2,2-dimethyl-2,3-

dihydrobenzofuran

CAS No.: 140896-85-1

Cat. No.: B2816566

Get Quote

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry and drug

development, serving as a core component in numerous natural and synthetic bioactive

molecules.[1] Its derivatives are explored for a wide range of applications, including anticancer,

anti-inflammatory, and antimicrobial agents.[1] 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran
represents a specific molecule within this class, offering a unique substitution pattern for

investigation by researchers and scientists.

However, as with many novel research chemicals, a comprehensive, officially published Safety

Data Sheet (SDS) for 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran is not readily available

in public databases. This guide addresses this critical information gap. Adhering to the principle

that all chemical products should be treated with the recognition of "having unknown hazards

and toxicity," this document provides a robust safety and handling framework.[2]

To achieve this, we will synthesize data from the close structural analog, 6-Bromo-2,3-

dihydrobenzofuran (CAS RN: 189035-22-1), for which safety information is documented.[2][3]

[4] This approach, combined with established principles of chemical safety, provides an in-
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depth guide for drug development professionals to manage the risks associated with this

compound class.

Section 1: Compound Identification and
Physicochemical Properties
Precise identification is the foundation of chemical safety. While specific, experimentally-

derived data for the dimethylated title compound is scarce, the properties of its parent analog,

6-Bromo-2,3-dihydrobenzofuran, provide a reliable baseline for handling and storage protocols.

Property
Value (for 6-Bromo-2,3-
dihydrobenzofuran)

Reference

IUPAC Name
6-bromo-2,3-dihydro-1-

benzofuran
[3]

CAS Number 189035-22-1 [3]

Molecular Formula C₈H₇BrO [4]

Molecular Weight 199.05 g/mol

Physical Form Solid

Boiling Point 239.8 °C at 760 mmHg

Water Solubility
Very slightly soluble (0.22 g/L)

at 25 °C
[4]

Storage

Store at room temperature in a

dry, cool, well-ventilated place.

[3]

Note: The molecular formula for the title compound, 6-Bromo-2,2-dimethyl-2,3-
dihydrobenzofuran, is C₁₀H₁₁BrO, and its molecular weight is approximately 227.10 g/mol .[5]

Section 2: Hazard Identification and GHS
Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for communicating hazard information.[6] The documented GHS

classification for the analog 6-Bromo-2,3-dihydrobenzofuran mandates specific handling

precautions. Researchers must assume the title compound carries, at a minimum, these same

hazards.

Hazard Class
Hazard
Statement
Code

Hazard
Statement

Signal Word Pictogram

Acute toxicity,

Oral
H302

Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

Skin irritation H315
Causes skin

irritation
Warning

GHS07

(Exclamation

Mark)

Serious eye

irritation
H319

Causes serious

eye irritation
Warning

GHS07

(Exclamation

Mark)

Specific target

organ toxicity –

single exposure

H335

May cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

Data sourced from multiple suppliers for 6-Bromo-2,3-dihydrobenzofuran.[3]

Expert Interpretation for the Researcher:

H302 (Harmful if swallowed): This classification demands rigorous measures to prevent

accidental ingestion. All work should be conducted in a designated laboratory environment,

and eating, drinking, or smoking is strictly prohibited.[3]

H315 & H319 (Skin and Eye Irritation): These hazards are the primary drivers for mandatory

Personal Protective Equipment (PPE). The potential for irritation necessitates the use of

appropriate gloves and safety goggles with side-shields to prevent any contact.[3]
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H335 (May cause respiratory irritation): This indicates that the compound, likely as a dust or

aerosol, can irritate the respiratory tract. All handling of the solid material should occur in a

certified chemical fume hood or a glove box to prevent inhalation.[3]

Section 3: Proactive Risk Assessment Workflow
A culture of safety is proactive, not reactive. Before any experimental work begins, a thorough

risk assessment must be performed. The following workflow provides a systematic approach to

identifying and mitigating risks associated with 6-Bromo-2,2-dimethyl-2,3-
dihydrobenzofuran.
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Phase 1: Pre-Experiment Planning

Phase 2: In-Lab Execution

Phase 3: Post-Experiment

Identify Hazards
(H302, H315, H319, H335)

Assess Risks
(Quantity, Duration, Procedure)

Input

Implement Controls
(Fume Hood, PPE, SOPs)

Mitigate

Perform Experiment

Enables

Decontaminate & Dispose

Review & Refine
(Incidents, Near-Misses)

Feedback Loop
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Spill Occurs Assess Situation
(Size, Location, Risk)

Alert Colleagues
& Supervisor

Evacuate Area
(If Necessary)

Contain & Clean Up
(Use appropriate kit)

For small, manageable spills

Once safe

Decontaminate Area
& Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for Responding to a Chemical Spill.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician. [7]* In Case of Skin Contact: Immediately wash off with soap and plenty

of water. If skin irritation occurs, get medical help. Contaminated clothing must be removed

and washed before reuse. [3][7]* In Case of Eye Contact: Rinse cautiously and thoroughly

with water for at least 15 minutes. Remove contact lenses if present and easy to do.

Continue rinsing and consult a physician immediately. [3][7]* If Swallowed: Rinse mouth with

water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call

a doctor or Poison Control Center immediately. [3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam. [3]* Specific Hazards: Combustion may produce hazardous products like carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen halides (e.g., hydrogen bromide). *

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective gear. [3]

Section 6: Stability, Reactivity, and Disposal
Reactivity and Stability: The compound is stable under recommended storage conditions.

[3]* Incompatible Materials: Avoid contact with strong oxidizing agents. * Hazardous
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Decomposition Products: Under fire conditions, hazardous decomposition products include

carbon oxides and hydrogen halides. * Disposal Protocol: This material and its container

must be disposed of as hazardous waste. Offer surplus and non-recyclable solutions to a

licensed disposal company. Do not allow the chemical to enter drains or the environment. All

disposal practices must be in accordance with applicable federal, state, and local

regulations. [3][7]

Section 7: Toxicological and Ecological Profile
Toxicological Information: No specific toxicological studies have been conducted on 6-
Bromo-2,2-dimethyl-2,3-dihydrobenzofuran. The GHS classification indicates it is harmful

if swallowed and causes skin, eye, and respiratory irritation. [3]For context, studies on the

parent 2,3-benzofuran structure have shown potential for liver damage in animal models

following oral exposure, though this cannot be directly extrapolated. [8]To the best of current

knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated. [7]* Ecological Information: There is no specific data available. As a matter of

best practice and to prevent environmental contamination, this chemical should not be

allowed to enter drains or waterways. [3]Related benzofuran compounds have been shown

to be toxic to aquatic life with long-lasting effects. [9]

Conclusion
While 6-Bromo-2,2-dimethyl-2,3-dihydrobenzofuran is a valuable compound for research

and development, the absence of a dedicated Safety Data Sheet necessitates a cautious and

informed approach to its handling. By leveraging the available data for the close structural

analog 6-Bromo-2,3-dihydrobenzofuran, this guide establishes a comprehensive safety

framework. The core principles are to minimize all routes of exposure through a combination of

engineering controls and appropriate PPE, to be prepared for emergencies, and to handle

disposal responsibly. For researchers, scientists, and drug development professionals, a

proactive commitment to these safety protocols is not just a matter of compliance, but a

cornerstone of scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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